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Compound of Interest

Compound Name:
Methyl 4-bromo-2-formyl-3-

hydroxybenzoate

CAS No.: 2092432-54-5

Cat. No.: B2778551

Get Quote

CAS Registry Number: 2092432-54-5 Chemical Formula: C₉H₇BrO₄ Molecular Weight: 259.05

g/mol Synonyms: 4-Bromo-3-hydroxyphthalaldehydic acid methyl ester (derivative); 2-Formyl-

3-hydroxy-4-bromobenzoic acid methyl ester.

Executive Technical Summary
Methyl 4-bromo-2-formyl-3-hydroxybenzoate is a highly functionalized aromatic intermediate

characterized by a "tetrad" of reactive centers: a methyl ester, a phenolic hydroxyl, an

aldehyde, and an aryl bromide.

It is primarily utilized as a privileged scaffold in the synthesis of IKZF2 (Helios) degraders and

other molecular glues. Its structural core—a substituted salicylaldehyde—allows for rapid

heterocycle formation (e.g., isoindolinones, benzofurans) via cascade reactions involving the

aldehyde and the ortho-functional groups.

Key Physicochemical Identifiers:
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Property Value / Observation Source Context

Appearance Gray to off-white solid Patent WO2023183540A1

| ¹H NMR (DMSO-d₆) |

12.06 (OH), 10.38 (CHO), 8.00 (Ar-H), 7.30 (Ar-H), 3.87 (OMe) | Diagnostic H-bond shift at
12.06 | | Solubility | Soluble in DMSO, DMF, MeOH; Low in water | Lipophilic ester/bromide | |
pKa (Predicted) | ~6.5–7.5 (Phenol) | Acidified by ortho-CHO/Br |[1][2][3]

Hazard Toxicology & Exposure Control
Unlike standard reagents, this compound presents a "dual-threat" profile: it is both a corrosive

irritant (phenol/aldehyde) and a potential sensitizer.

Mechanism of Toxicity
Schiff Base Formation: The reactive aldehyde (CHO) at position 2 readily forms Schiff bases

with primary amines in biological proteins (lysine residues), leading to potential sensitization

and haptenization.

Phenolic Acidity: The hydroxyl group at position 3 is intramolecularly hydrogen-bonded to the

aldehyde (see NMR

12.06). However, once deprotonated, it becomes a nucleophilic phenoxide that can cause
severe eye damage.

Alkylating Potential: While aryl bromides are generally stable, the high functional density

makes the ring electron-deficient, potentially increasing reactivity toward biological

nucleophiles.

GHS Classification (Self-Validated)
H315: Causes skin irritation.

H318: Causes serious eye damage (due to phenolic/aldehyde synergism).

H317: May cause an allergic skin reaction (Sensitizer).
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H335: May cause respiratory irritation.[4]

Engineering Controls & PPE[5]
Respiratory: Use a Type P2 or P3 (EN 143) particulate filter if handling powder. For synthesis

scale-up (>10g), use a fume hood with a face velocity of >100 fpm.

Dermal: Double-gloving is recommended. The aldehyde functionality can penetrate single

nitrile layers over time.

Inner: Nitrile (4 mil).

Outer: Neoprene or extended-cuff Nitrile.

Stability, Storage & Degradation Pathways
The "gray" appearance noted in patent literature often indicates partial oxidation. The molecule

is susceptible to two primary degradation pathways that must be mitigated.

Degradation Logic
Cannizzaro/Oxidation: The aldehyde can oxidize to the carboxylic acid or disproportionate,

especially in the presence of base.

Hydrolysis: The methyl ester is labile under basic conditions, particularly because the

neighboring phenoxide can act as an intramolecular catalyst (anchimeric assistance).

Storage Protocol[4][6]
Atmosphere: Store under Argon or Nitrogen.

Temperature:2–8°C.

Container: Amber glass (light sensitive due to C-Br bond).

Visualizing Stability
The following diagram illustrates the degradation risks and the required handling logic.
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Caption: Figure 1.[3][5] Degradation pathways showing susceptibility to oxidation and

hydrolysis, necessitating inert gas storage.

Emergency Response & Neutralization
Standard spill kits are insufficient for phenolic aldehydes due to their persistence and toxicity.

Decontamination Solution (The "Redox" Mix)
Do not use simple water. Use a solution designed to neutralize the phenol and quench the

aldehyde:

Composition: 5% Sodium Bicarbonate (

) + 1% Tris(hydroxymethyl)aminomethane (Tris).

Mechanism: Bicarbonate neutralizes the phenol; Tris reacts with the aldehyde to form a

harmless imine, reducing vapor pressure.

Spill Decision Matrix
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Spill Detected

Physical State?

Powder/Solid Solution (DMSO/MeOH)

1. Cover with Vermiculite
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2. Apply Tris/Bicarb Sol.
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Click to download full resolution via product page

Caption: Figure 2. Emergency response workflow prioritizing dust control for solids and

chemical quenching for solutions.

Synthesis & Application Context
This molecule is not a final product but a high-value intermediate. Understanding its reactivity

aids in safe experimental design.

Primary Reaction: Reductive Amination / Cyclization
In the context of IKZF2 degrader synthesis (as cited in Patent WO2023183540A1), this

compound reacts with amines to form isoindolinones.

Protocol Insight:

Reagents: Amine substrate, DIPEA (Base), MeOH (Solvent).
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Observation: The reaction typically proceeds via Schiff base formation followed by

lactamization with the ester.

Safety Note: This step generates Methanol as a byproduct and consumes the "irritating"

aldehyde, generally making the product safer than the starting material.

The "Salicylaldehyde" Effect
The 2-formyl-3-hydroxy motif creates a strong chelating pocket.

Interference: Avoid using metal spatulas or needles (Fe/Ni) if the compound is in solution, as

it can leach metals, turning the solution purple/black and catalyzing decomposition.

Use: Glass or PTFE tools only.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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